Cas no 1038371-88-8 (4-Methoxy-4-methylpentane-2-thiol)

4-Methoxy-4-methylpentane-2-thiol is a sulfur-containing organic compound characterized by its thiol functional group and methoxy substituent. This compound exhibits unique reactivity due to the presence of both thiol and ether moieties, making it valuable in organic synthesis and coordination chemistry. Its sterically hindered structure enhances stability, reducing unwanted side reactions. The thiol group provides strong nucleophilic properties, enabling efficient thiol-ene click reactions and metal complexation. Additionally, the methoxy group contributes to solubility in polar organic solvents, facilitating its use in homogeneous reaction systems. This compound is particularly useful in the preparation of specialty chemicals, ligands, and functionalized polymers, where controlled reactivity and structural specificity are required.
4-Methoxy-4-methylpentane-2-thiol structure
1038371-88-8 structure
Product Name:4-Methoxy-4-methylpentane-2-thiol
CAS No:1038371-88-8
MF:C7H16OS
MW:148.266341209412
CID:5693193
PubChem ID:43147052
Update Time:2025-07-02

4-Methoxy-4-methylpentane-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-4-methylpentane-2-thiol
    • EN300-1289368
    • 1038371-88-8
    • 2-Pentanethiol, 4-methoxy-4-methyl-
    • 4-Methoxy-4-methylpentane-2-thiol
    • Inchi: 1S/C7H16OS/c1-6(9)5-7(2,3)8-4/h6,9H,5H2,1-4H3
    • InChI Key: LPUMQPLXXGTMFV-UHFFFAOYSA-N
    • SMILES: SC(C)CC(C)(C)OC

Computed Properties

  • Exact Mass: 148.09218630g/mol
  • Monoisotopic Mass: 148.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 81
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 10.2Ų

Experimental Properties

  • Density: 0.899±0.06 g/cm3(Predicted)
  • Boiling Point: 172.2±23.0 °C(Predicted)
  • pka: 10.93±0.10(Predicted)

4-Methoxy-4-methylpentane-2-thiol Pricemore >>

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Additional information on 4-Methoxy-4-methylpentane-2-thiol

Recent Advances in the Study of 1038371-88-8 and 4-Methoxy-4-methylpentane-2-thiol in Chemical Biology and Pharmaceutical Research

In recent years, the chemical compound with CAS number 1038371-88-8 and the specific product 4-Methoxy-4-methylpentane-2-thiol have garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, chemical synthesis, and biological studies. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their structural properties, synthesis methods, biological activities, and potential therapeutic applications.

The compound 1038371-88-8, often referred to in the context of its molecular structure, has been the subject of several recent studies focusing on its role as an intermediate in the synthesis of more complex molecules. Researchers have explored its reactivity and stability under various conditions, which are critical for its use in pharmaceutical manufacturing. Meanwhile, 4-Methoxy-4-methylpentane-2-thiol, a thiol derivative, has been investigated for its unique chemical properties, including its ability to act as a ligand in metal-catalyzed reactions and its potential as a building block for bioactive molecules.

One of the key areas of research involving 4-Methoxy-4-methylpentane-2-thiol is its application in the development of novel thiol-based therapeutics. Thiols are known for their role in redox biology and their ability to modulate cellular processes. Recent studies have demonstrated that this compound exhibits promising antioxidant properties, making it a candidate for further investigation in the treatment of oxidative stress-related diseases. Additionally, its structural features suggest potential utility in the design of enzyme inhibitors, which could be leveraged in the development of new drugs targeting specific metabolic pathways.

In the context of chemical synthesis, 1038371-88-8 has been utilized as a key intermediate in the production of heterocyclic compounds, which are prevalent in many pharmaceuticals. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to access this compound, thereby facilitating its broader application in drug discovery. Furthermore, computational studies have provided insights into the electronic and steric properties of 1038371-88-8, aiding in the rational design of derivatives with enhanced biological activity.

The biological evaluation of these compounds has also been a focal point of recent research. In vitro and in vivo studies have explored the pharmacokinetics and toxicity profiles of 4-Methoxy-4-methylpentane-2-thiol, with preliminary results indicating favorable bioavailability and low cytotoxicity. These findings underscore the compound's potential as a therapeutic agent, though further preclinical studies are warranted to fully elucidate its mechanisms of action and therapeutic efficacy.

In conclusion, the ongoing research on 1038371-88-8 and 4-Methoxy-4-methylpentane-2-thiol highlights their significance in the fields of chemical biology and pharmaceutical science. The unique properties of these compounds, coupled with advancements in synthetic and analytical techniques, position them as valuable tools for drug discovery and development. Future studies should focus on expanding the scope of their applications, optimizing their synthetic routes, and conducting comprehensive biological evaluations to unlock their full potential in medicine and beyond.

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